![molecular formula C6H8N2O2 B1316506 4,5-Dimethoxypyridazine CAS No. 55271-48-2](/img/structure/B1316506.png)
4,5-Dimethoxypyridazine
Overview
Description
4,5-Dimethoxypyridazine (DMP) is an organic compound with the chemical formula C5H7N3O2. It is a member of the pyridazine family, a class of heterocyclic compounds with a six-membered ring composed of four nitrogen atoms and two oxygen atoms. DMP is a colorless solid with a melting point of 130°C and a boiling point of 213°C. Its structure is similar to that of pyridazine, but with two methoxy groups attached to the five-membered ring. DMP is a versatile synthetic intermediate used in a variety of organic reactions, including the synthesis of pharmaceuticals, agrochemicals, and dyes. It has also found applications in biochemistry, photochemistry, and materials science.
Scientific Research Applications
Synthesis and Reactivity
- 4,5-Dimethoxypyridazine serves as a precursor in the synthesis of various pyridazine derivatives. For instance, the direct amination of 3(2H)-pyridazinones, specifically 3,6-dimethoxypyridazine, has been explored to yield 4-amino-6-methoxy and 4-amino-6-hydrazino pyridazinones (Coates & Mckillop, 1993).
- The compound's utility in synthesizing potential anti-cancer agents has been studied, with derivatives such as 4-azido-3,6-dimethoxypyridazine showing promise (Itai & Kamiya, 1963).
Chemoprevention Research
- Research has examined the role of dimethoxypyridazine derivatives in chemoprevention. For example, the effects of specific antioxidants on colon carcinogenesis in rats were studied, highlighting the potential role of these compounds in cancer prevention (Futakuchi et al., 2002).
Synthesis of Analgesic and Anti-inflammatory Compounds
- 4,5-Dimethoxypyridazine derivatives have been utilized in synthesizing compounds with analgesic and anti-inflammatory properties. Research has demonstrated the synthesis of various derivatives and their pharmacological evaluation, indicating potential medical applications (Husain et al., 2017).
Antimicrobial Agent Development
- Novel isoxazolo[4,5-d]pyridazines, structurally related to 4,5-dimethoxypyridazine, have been synthesized and evaluated for their antimicrobial properties. These studies suggest the potential of these derivatives in developing new antimicrobial agents (Faidallah et al., 2013).
Exploration of Biological Activities
- Various derivatives of 4,5-dimethoxypyridazine have been synthesized and assessed for biological activities, including anticancer and enzyme inhibition properties. These investigations are crucial in understanding the broader applications of these compounds in medical science (Noma et al., 2020).
properties
IUPAC Name |
4,5-dimethoxypyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-9-5-3-7-8-4-6(5)10-2/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOAUNAAAGUTYQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=NC=C1OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10514744 | |
Record name | 4,5-Dimethoxypyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethoxypyridazine | |
CAS RN |
55271-48-2 | |
Record name | 4,5-Dimethoxypyridazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55271-48-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,5-Dimethoxypyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10514744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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